Cas no 74470-38-5 (3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester
• CAS No: 74470-38-5
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 4167831
• PubChem ID: 12782770
• Update Time: 2025-06-08

3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester
• EN300-366119
• methyl4-sulfanylpyridine-3-carboxylate
• 853-336-2
• 74470-38-5
• methyl 4-sulfanylpyridine-3-carboxylate
• methyl 4-sulfanylidene-1H-pyridine-3-carboxylate

• Inchi： 1S/C7H7NO2S/c1-10-7(9)5-4-8-3-2-6(5)11/h2-4H,1H3,(H,8,11)
• InChI Key： RFJFIEVWCWJUTB-UHFFFAOYSA-N
• SMILES： C1=NC=CC(S)=C1C(OC)=O

Computed Properties

• Exact Mass: 169.01974964Da
• Monoisotopic Mass: 169.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester

Introduction to 3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester (CAS No. 74470-38-5)

3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester, with the chemical formula C₇H₆NO₂S, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the pyridine derivatives family, which is well-known for its broad spectrum of applications in medicinal chemistry. The presence of both a carboxylic acid and a thiol group in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules with therapeutic relevance.

The CAS number 74470-38-5 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and communication among researchers. Its molecular structure consists of a pyridine ring substituted at the 4-position with a thiol group (-SH) and at the 3-position with a carboxylic acid group (-COOH), further enhanced by a methyl ester (-COOCH₃) at the carboxyl end. This arrangement imparts distinct reactivity and functionality, making it a valuable building block in organic synthesis.

In recent years, the interest in 3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester has surged due to its potential role in drug discovery and development. The thiol moiety, in particular, is known for its ability to form disulfide bonds, which are crucial in stabilizing protein structures and have been explored in various therapeutic applications. Additionally, the carboxylic acid and ester functionalities provide opportunities for further derivatization, enabling the creation of novel compounds with tailored properties.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, derivatives of 3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester have been investigated for their potential antimicrobial properties. The thiol group's ability to interact with metal ions has also led to studies exploring its role in metallodrug development, where such compounds could serve as chelating agents or metalloids delivery systems.

The pharmaceutical industry has been particularly interested in exploring the pharmacological profile of 3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester and its derivatives. Preclinical studies have demonstrated that certain modifications of this scaffold can enhance binding affinity to specific enzymes or receptors, potentially leading to the development of new drugs for treating conditions such as inflammation, neurodegenerative diseases, and cancer. The versatility of this compound allows chemists to fine-tune its properties through strategic functionalization, making it an attractive candidate for medicinal chemists seeking innovative molecular architectures.

Recent advancements in computational chemistry have further accelerated the exploration of 3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester's potential applications. Molecular modeling techniques have been employed to predict how different derivatives might interact with biological targets at the atomic level. These simulations have provided valuable insights into optimizing drug-like properties such as solubility, metabolic stability, and binding affinity. By integrating experimental data with computational predictions, researchers can design more effective molecules faster than traditional trial-and-error approaches.

The synthesis of 3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester itself presents an interesting challenge due to the need to handle multiple reactive functional groups while maintaining regioselectivity. Modern synthetic methodologies have enabled more efficient routes to this compound compared to earlier approaches. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have streamlined the process, allowing for higher yields and purities. These improvements not only reduce production costs but also make large-scale synthesis feasible for industrial applications.

The environmental impact of synthesizing and utilizing 3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester is another area of growing concern among researchers. Efforts are being made to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing methods by improving efficiency while reducing environmental footprint. Such innovations align with broader sustainability goals within the chemical industry.

In conclusion,3-Pyridinecarboxylic acid, 4-mercapto-, methyl ester (CAS No. 74470-38-5) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications across multiple therapeutic areas, while ongoing advancements in synthetic chemistry continue to expand its utility. As scientists delve deeper into understanding its properties and functionalities,this molecule is poised to play an increasingly important role in shaping future treatments for human diseases.